Cas no 4991-68-8 ( )

• Product Name: &nbsp
• CAS No: 4991-68-8
• MF: C₁₆H₂₈Cl₂N₂
• MW: 319.312922477722
• CID: 932930
• PubChem ID: 20055541
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-1-[2-(dimethylamino)ethyl]piperidine dihydrochloride
• Pimetine hydrochloride
• IN-379
• NSC-528880
• Q27282874
• 1-Piperidineethanamine, N,N-dimethyl-4-(phenylmethyl)-, dihydrochloride
• 4991-68-8
• 4-Benzyl-1-(2-(dimethylamino)ethyl)piperidine dihydrochloride
• pimetinehydrochlorid
• IN 379
• Pimetine hydrochloride (USAN)
• NSC 528880
• UNII-L9C364S02D
• SCHEMBL636750
• Pimetine HCl
• D05481
• L9C364S02D
• Pimetine hydrochloride [USAN]
•  

• Inchi： 1S/C16H26N2.2ClH/c1-17(2)12-13-18-10-8-16(9-11-18)14-15-6-4-3-5-7-15;;/h3-7,16H,8-14H2,1-2H3;2*1H
• InChI Key： XZRWNULNYWMWBM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(C)C)CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 318.16324
• Monoisotopic Mass: 318.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Boiling Point: 400.5°C at 760 mmHg
• Flash Point: 196°C
• PSA: 6.48
• LogP: 3.24260